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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392

Essential Safety and Handling Guide for
Octylbenzene

This guide provides immediate, essential safety and logistical information for the handling of
octylbenzene in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Physicochemical and Hazard Data of Octylbenzene

A summary of key quantitative data for octylbenzene is presented below for easy reference.
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Property Value Source
Molecular Formula C14H22 [1]
Molecular Weight 190.33 g/mol [1][2]
Appearance Colorless liquid [11[3]
Odor Odorless [11[3]
Melting Point -36 °C/-32.8 °F [1][3]
Boiling Point 261 -263°C/501.8-505.4°F [1][3]
Flash Point 107 °C/ 224.6 °F [11[3]
Water Content <0.1% [4]
Purity (Assay) >98.0% [4]

Hazard Information: Based on available data, octylbenzene is not classified as a hazardous
substance under GHS criteria.[2] However, it is crucial to handle it with care, following standard
laboratory safety practices.

Personal Protective Equipment (PPE)

When handling octylbenzene, the following personal protective equipment is recommended to
ensure personal safety.

Recommended PPE for Handling Octylbenzene
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PPE Type

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standard.

Protects eyes from potential
splashes.[3][5]

Face Protection

A face shield worn over safety

glasses.

Required for tasks with a high
risk of splashing, explosion, or

highly exothermic reactions.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact.[1]
Gloves should be inspected
before use and changed
immediately upon contact with
the chemical.[1][5]

Body Protection

A laboratory coat (Nomex®
recommended) and clothing

that covers the skin.

Protects skin from accidental
spills.[5] Avoid polyester or

acrylic fabrics.[5]

Footwear

Closed-toe and closed-heel

shoes.

Protects feet from spills.[5]

Respiratory Protection

Generally not required under
normal use with adequate

ventilation.

For large-scale use,
emergencies, or if exposure
limits are exceeded, a
NIOSH/MSHA approved

respirator is advised.[1][6]

Operational and Disposal Plans

A step-by-step guide for the safe handling and disposal of octylbenzene is outlined below.

Experimental Protocol: Safe Handling of Octylbenzene

e Preparation:

o Ensure the work area is well-ventilated.[7]

o Have an eye wash station and safety shower readily accessible.[6]
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o Don all required personal protective equipment as listed in the table above.
e Handling:

o Avoid direct contact with skin and eyes.[1][3]

o Avoid breathing in vapors or mists.[1][3]

o Wash hands thoroughly after handling the substance.[3][7]
e Storage:

o Store in a cool, dry, and well-ventilated place.[1][3][7]

o Keep the container tightly closed.[1][3][7]

o Store away from oxidizing agents and sources of heat or direct sunlight.[1][3][7]

Disposal Plan

o Dispose of octylbenzene and its container in accordance with local, regional, and national
hazardous waste regulations.[1][8]

e Do not empty into drains.[3]

» Consider recycling as an environmentally friendly option where possible.[8][9] Spent solvents
can often be re-processed and reused.[9]

Emergency Procedures

Immediate actions to be taken in case of accidental exposure or spill are detailed below.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.[1][3][7]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area with plenty of soap and
water.[1][3][7] Get medical attention if irritation
occurs.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[1][3]

Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with
water.[7] Drink plenty of water.[1][3] Call a
physician immediately.[1][3]

Accidental Release Measures

In the event of a spill, follow the workflow below to ensure a safe and effective cleanup.
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Octylbenzene Spill Occurs

Evacuate unnecessary personnel

'

Ensure adequate ventilation

'

Wear appropriate PPE
(respirator, gloves, goggles, lab coat)

'

Contain the spill with absorbent material
(e.g., sand, vermiculite)

'

Sweep or shovel the absorbed material
into a suitable, labeled container for disposal

'

Clean the spill area with soap and water

'

Dispose of waste according to regulations

Spill Cleanup Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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